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Compound of Interest

Compound Name: ZK-90055 hydrochloride

Cat. No.: B1649416 Get Quote

Despite a comprehensive search of available scientific literature, no specific dosage

information, experimental protocols, or pharmacokinetic data for ZK-90055 hydrochloride in

animal studies could be identified. This compound, a β2 adrenergic receptor agonist, appears

to have had its development discontinued before extensive preclinical or clinical trials were

conducted, limiting the amount of public-domain information.[1][2][3][4]

ZK-90055 hydrochloride is recognized as a β2 adrenergic receptor agonist.[1][3][5] However,

its development was halted prior to the initiation of clinical trials.[1][3][4] This cessation of

research and development at an early stage is the likely reason for the absence of published

in-depth animal studies.

Consequently, the core requirements for detailed application notes, including quantitative data

tables and specific experimental protocols for animal studies, cannot be fulfilled. The necessary

foundational research data to construct such a document is not available in published scientific

papers or databases.

For researchers and drug development professionals seeking to study the effects of β2

adrenergic receptor agonists in animal models, it is recommended to consult the extensive

literature available for other compounds in this class that have undergone thorough preclinical

and clinical investigation.
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While specific animal dosage data is unavailable, the following general information has been

gathered:

Parameter Information

Compound Name ZK-90055 hydrochloride

CAS Number 84638-81-3

Mechanism of Action β2 Adrenergic Receptor Agonist

Development Status Discontinued before clinical trials[1][3][4]

Signaling Pathway for β2 Adrenergic Receptor
Agonists
Although no studies specifically detailing the signaling of ZK-90055 hydrochloride were found,

a generalized signaling pathway for β2 adrenergic receptor agonists is presented below. This

diagram illustrates the expected mechanism of action for a compound of this class.
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Caption: Generalized signaling pathway of a β2 adrenergic receptor agonist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

3. medchemexpress.com [medchemexpress.com]

4. researchgate.net [researchgate.net]

5. Possible beta-adrenoceptor modulating effect of ZK 36 374 a stable analogue of
carbacyclin - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [No Publicly Available Data on ZK-90055 Hydrochloride
Dosage in Animal Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1649416#zk-90055-hydrochloride-dosage-for-animal-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1649416?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/ZK-90055_hydrochloride.html
https://www.medchemexpress.com/ZK-90055_hydrochloride.html?locale=es-ES
https://www.medchemexpress.com/ZK-90055_hydrochloride.html?locale=de-DE
https://www.researchgate.net/publication/9991718_Correlation_of_in_vivo_with_in_vitro_disintegration_of_enteric_coated_tablets
https://pubmed.ncbi.nlm.nih.gov/6206517/
https://pubmed.ncbi.nlm.nih.gov/6206517/
https://www.benchchem.com/product/b1649416#zk-90055-hydrochloride-dosage-for-animal-studies
https://www.benchchem.com/product/b1649416#zk-90055-hydrochloride-dosage-for-animal-studies
https://www.benchchem.com/product/b1649416#zk-90055-hydrochloride-dosage-for-animal-studies
https://www.benchchem.com/product/b1649416#zk-90055-hydrochloride-dosage-for-animal-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1649416?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1649416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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